Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Androstadienone Long-Term Storage & Stability
FAQ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 10,13-Dimethyl-1,2,6,7,8,9,11,12,14,15-
decahydrocyclopenta[a]phenanthren-3-one Get

CAS No.: 4075-07-4 Quote
Cat. No.: S606906

Q1: What are the recommended long-term storage conditions for Androstadienone? For multi-year
storage, standard pharmaceutical guidelines recommend conditions of 25°C + 2°C and 60% RH + 5% RH
[1]. Stability studies on related steroids in dried blood spots (DBS) confirm that biomarkers remain stable for

up to one year when stored at 4°C, -20°C, or -70°C [2].

Q2: How stable is Androstadienone at room temperature? While specific data on pure Androstadienone
is limited, a study on structurally similar steroids in DBS found that most analytes were stable at room
temperature for at least 4 weeks [2]. For periods longer than a month, refrigerated or frozen storage is

necessary to prevent significant degradation [2] [1].

Q3: What factors are most critical for ensuring stability? The key factors to control are temperature,

humidity, and the nature of your sample [1].

e Temperature is the most critical factor. Cold temperatures slow down degradation reactions.

e Humidity must be controlled for solid or powdered forms to prevent hydrolysis.

e Sample Formulation can affect stability. Liquid formulations are generally more vulnerable to
environmental changes than solid forms [1].

Q4: What is the typical shelf life? Under recommended long-term storage conditions, pharmaceutical
products can have a typical shelf life ranging from 24 to 36 months [1]. The exact shelf life for your specific

Androstadienone preparation should be determined empirically.
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Stability Data for Related Steroids

The table below summarizes the stability of steroids related to CAH diagnosis when stored in Dried Blood
Spots (DBS). This data can serve as a reference for the stability behavior you might expect with

Androstadienone [2].

Stability at 4°C, -20°C, or

Analyte Stability at Room Temperature 70°C
21-Deoxycortisol Stable for 1 year Stable for 1 year
17- Stable for 1 year Stable for 1 year
Hydroxyprogesterone

4-Androstenedione Stable for 1 year Stable for 1 year
Cortisol Significant decrease from Month 6 Stable for 1 year
11-Deoxycortisol Significant decrease at Year 1 (at low Stable for 1 year

levels)

Experimental Protocol: Stability Testing

You can adapt this methodology, based on a published stability study, to validate the storage conditions for

your specific Androstadienone samples [2].

1. Sample Preparation:

e Prepare your Androstadienone samples in the desired matrix (e.g., solution, spiked into a biological
matrix).
¢ Aliguot samples into appropriate, labeled containers.

2. Storage Conditions:

¢ Divide the aliquots and store them under the following conditions to test a range of possible storage
environments:
o Room Temperature (e.g., ~20-25°C)
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o Refrigerated (4°C)
o Frozen (-20°C)
o Ultra-low Freezer (-70°C or -80°C)

3. Time-Point Analysis:

¢ Analyze samples in replicates (e.g., n=3) at predefined time points. The original study used:
Time Zero (baseline)

Weeks 1, 2, 3, and 4

Month 6

Year 1

[¢]

[e]

o

o

4. Data Analysis:

e Compare the measured concentration at each time point to the baseline concentration (Time Zero).
e Achange in analyte level within #15% of the baseline is typically considered stable in analytical
chemistry.

e Use statistical analysis (e.g., t-tests) to determine if observed decreases are significant (e.g., p <
0.01) [2].

The diagram below illustrates this experimental workflow.
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Key Recommendations Summary

To ensure the long-term stability of your Androstadienone samples:

¢ For longest shelf life: Store at -20°C or -70°C, especially for sensitive or critical samples [2] [1].
¢ For short-term handling: Samples can be kept at room temperature for up to 4 weeks without
significant degradation, based on analogous data [2].
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e Always validate: The stability of your specific sample formulation and matrix should be confirmed
through a structured stability study.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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androstadienone-long-term-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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